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Halopemide Technical Data

The table below summarizes the fundamental physicochemical and handling information for Halopemide:

Property Specification

Molecular Weight 416.88 g/mol [1] [2]

CAS Number 59831-65-1 [1] [2]

Form Off-white to light yellow powder [1] [2]

Purity ≥98% (HPLC) [2]

Solubility in DMSO >10 mg/mL [2] or 41.67 mg/mL (99.96 mM) [1]

Recommended
Storage

Powder: -20°C for 2-3 years; 4°C for 2 years [1]. Shipped at room
temperature [2].

Solution Stability In DMSO: -80°C for 6 months; -20°C for 1 month [1].
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Here is a visual workflow for preparing and using Halopemide in your experiments:
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Halopemide Powder

Storage Condition:
-20°C (Powder)

1. Bring to Room Temp

2. Weigh Powder

3. Dissolve in DMSO
(Concentration: 10-50 mM)

4. Aliquot Solution

5. Store Aliquots:
-80°C (6 months)
-20°C (1 month)

6. Use in Assay

7. Avoid repeated
freeze-thaw cycles
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Click to download full resolution via product page

Frequently Asked Questions

What is the typical stock concentration for Halopemide? A 10 mM stock solution in DMSO is

commonly used [1]. For example, to prepare 1 mL of this solution, dissolve 4.17 mg of Halopemide

powder in DMSO.

How should I handle Halopemide solutions? Always use proper personal protective equipment.

Because Halopemide is harmful if swallowed [2], avoid generating aerosols and handle the compound

in a well-ventilated environment, such as a fume hood.

How can I verify the identity of the compound? You can confirm the compound's structure using the

provided spectral data. The reported 1H NMR characteristics and SMILES string are:

Fc1ccc(cc1)C(=O)NCCN2CCC(CC2)N3C(=O)Nc4cc(Cl)ccc34 [2].

Important Troubleshooting Notes

DMSO Quality: Use fresh, anhydrous DMSO to dissolve Halopemide. Hygroscopic DMSO (which
has absorbed water from the air) can significantly impact the solubility of the product and potentially

lead to compound degradation over time [1].
Solution Storage: For cell-based assays, always use the stock solution that has undergone the

fewest possible freeze-thaw cycles to maintain potency and consistency. The recommendation to
store working aliquots at -80°C for 6 months or -20°C for 1 month is based on general best practices

for stable small molecules [1].

Experimental Context: Halopemide as a PLD Inhibitor

For your experimental design and reporting, it is helpful to know that Halopemide is a potent, dual

phospholipase D (PLD) inhibitor. Its reported IC₅₀ values are 220 nM for human PLD1 and 310 nM for

human PLD2 [1]. It is also known to act as a dopamine receptor antagonist [1].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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